Cas no 887589-57-3 (4-chloro-2-cyanobenzoic acid)

• Product Name: 4-chloro-2-cyanobenzoic acid
• CAS No: 887589-57-3
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• CID: 4658714
• PubChem ID: 7159212
• Update Time: 2024-03-01

4-chloro-2-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyanobenzoic acid

• Inchi： 1S/C8H4ClNO2/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3H,(H,11,12)
• InChI Key： VJPAAQLAUOXMEB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Cl)C=C1C#N

Computed Properties

• Exact Mass: 180.9930561g/mol
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives